Cas no 1804039-12-0 (1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one
• CAS No: 1804039-12-0
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4972694
• Update Time: 2025-07-15

1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one

• Inchi： 1S/C11H9BrO5/c1-5(13)9(12)6-3-2-4-7(10(14)15)8(6)11(16)17/h2-4,9H,1H3,(H,14,15)(H,16,17)
• InChI Key： JTMCSJUKNVMOLD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(=O)O)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7

Additional information on 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one (CAS No. 1804039-12-0)

1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1804039-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound features a unique structural motif consisting of a brominated propanone backbone substituted with a 2,3-dicarboxyphenyl group. The presence of both bromine and carboxylic acid functionalities makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The 2,3-dicarboxyphenyl moiety is particularly noteworthy due to its potential role as a pharmacophore in drug design. Phenyl derivatives are widely recognized for their biological activity, and the incorporation of multiple carboxylic acid groups enhances the compound's solubility and reactivity, making it an attractive scaffold for further functionalization. In recent years, there has been growing interest in using such derivatives as building blocks for small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the utility of 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions such as cancer. By modifying the 2,3-dicarboxyphenyl group or introducing additional functional groups at the bromine position, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases while minimizing off-target effects.

Another area where this compound has shown promise is in the development of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands. The carboxylic acid groups in 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one can act as ligands for metal centers, facilitating the construction of highly structured MOFs with tailored properties. These MOFs have potential applications in gas storage, separation technologies, and catalysis. Recent research has explored the use of this compound as a ligand for copper and zinc ions to create MOFs with enhanced stability and selective adsorption capabilities.

The bromine atom in 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one also provides a handle for further chemical transformations. It can be readily displaced by nucleophiles such as amines or alcohols, allowing for the introduction of diverse functional groups into the molecule. This reactivity has been exploited in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many bioactive compounds. Such transformations enable chemists to generate libraries of analogs for high-throughput screening and drug discovery efforts.

In summary, 1-Bromo-1-(2,3-dicarboxyphenyl)propan-2-one (CAS No. 1804039-12-0) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors, MOF-based materials, and other functional molecules. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, contributing to advancements in both drug development and industrial chemistry.